(2R,3R)-2-(2,4-Difluorophenyl)-1-(1H-1,2,4-triazol-1-yl)-2,3-butanediol methanesulfonate

• Molecular Formula: C13H17F2N3O5S
• Molecular Weight: 365.36 g/mol
• IUPAC Name: (2R)-2-(2,4-difluorophenyl)-1-(1,2,4-triazol-1-yl)butane-2,3-diol;methanesulfonic acid
• InChI: InChI=1S/C12H13F2N3O2.CH4O3S/c1-8(18)12(19,5-17-7-15-6-16-17)10-3-2-9(13)4-11(10)14;1-5(2,3)4/h2-4,6-8,18-19H,5H2,1H3;1H3,(H,2,3,4)/t8?,12-;/m1./s1
• InChI Key: RWPFLARVZWFRBO-QFBOXNNLSA-N
• Isomeric SMILES: CC([C@](CN1C=NC=N1)(C2=C(C=C(C=C2)F)F)O)O.CS(=O)(=O)O
• Canonical SMILES: CC(C(CN1C=NC=N1)(C2=C(C=C(C=C2)F)F)O)O.CS(=O)(=O)O

Description

(2R,3R)-2-(2,4-Difluorophenyl)-1-(1H-1,2,4-triazol-1-yl)-2,3-butanediol methanesulfonate (CAS: 1175536-50-1) is a chiral triazole derivative with a molecular formula of C₁₂H₁₃F₂N₃O₂·CH₄O₃S and a molecular weight of 365.35 g/mol . Its structure features a 2,4-difluorophenyl group, a 1,2,4-triazole ring, and a methanesulfonate counterion, which enhances solubility and stability . The compound is a critical intermediate in synthesizing antifungal agents such as Efinaconazole (used for onychomycosis) and Ravuconazole (an ergosterol biosynthesis inhibitor) . Its stereochemistry [(2R,3R)] is essential for biological activity, as enantiomeric forms often exhibit reduced efficacy .

Comparison with Similar Compounds

Voriconazole

Voriconazole (CAS: 137234-62-9) shares structural similarities, including the 2,4-difluorophenyl and 1,2,4-triazole moieties. However, it incorporates a 5-fluoropyrimidine group instead of the methanesulfonate, enhancing its systemic antifungal activity against invasive aspergillosis and candidiasis . Voriconazole’s (2R,3S) stereochemistry differs from the (2R,3R) configuration of the target compound, leading to distinct pharmacokinetic profiles .

Efinaconazole

Efinaconazole (CAS: 164650-44-6), derived directly from the target compound via cyclization reactions, retains the (2R,3R) configuration but adds a 3-methylenepiperidine side chain. This modification improves topical penetration, making it effective for nail infections .

Fluconazole

Fluconazole (CAS: 86386-73-4) lacks the difluorophenyl group and instead features a bis-triazole structure. While it has broad-spectrum activity, resistance in Candida albicans is common due to overexpression of efflux pumps and ERG11 mutations, a limitation less observed in newer triazoles like Ravuconazole .

Antifungal Activity and Resistance

The target compound’s derivatives (e.g., Efinaconazole) exhibit lower resistance rates compared to Fluconazole due to their ability to inhibit lanosterol 14α-demethylase (CYP51) more effectively, even in strains with upregulated efflux pumps . In contrast, Voriconazole’s pyrimidine group enhances binding to fungal CYP51, but hepatotoxicity limits its use .